Cas no 3209-07-2 (3,5-dihydroxybenzene-1,2-dicarboxylic acid)
3209-07-2 structure
Product Name:3,5-dihydroxybenzene-1,2-dicarboxylic acid
CAS No:3209-07-2
MF:C8H6O6
MW:198.129642963409
CID:1449292
PubChem ID:3083792
Update Time:2025-04-20
3,5-dihydroxybenzene-1,2-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dihydroxybenzene-1,2-dicarboxylic acid
- 3209-07-2
- SCHEMBL2127547
- Phthalic acid, 3,5-dihydroxy-
- DTXSID40185885
- 3,5-Dihydroxyphthalic acid
-
- Inchi: 1S/C8H6O6/c9-3-1-4(7(11)12)6(8(13)14)5(10)2-3/h1-2,9-10H,(H,11,12)(H,13,14)
- InChI Key: BMNZPIHTZJNWOV-UHFFFAOYSA-N
- SMILES: OC1=CC(=CC(C(=O)O)=C1C(=O)O)O
Computed Properties
- Exact Mass: 198.01638
- Monoisotopic Mass: 198.01643791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.06
3,5-dihydroxybenzene-1,2-dicarboxylic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3209-07-2 (3,5-dihydroxybenzene-1,2-dicarboxylic acid) Related Products
- 480-64-8(Orsellinic acid)
- 567-61-3(2-Hydroxy-6-methylbenzoic acid)
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- 6370-32-7(2-hydroxy-4,6-dimethylbenzoic acid)
- 3786-46-7(3,6-Dihydroxyphthalic acid)
- 601-97-8(3-hydroxybenzene-1,2-dicarboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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